Cas no 54022-99-0 (5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid)

5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid structure
54022-99-0 structure
Product Name:5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid
CAS No:54022-99-0
MF:C12H7F3O3
MW:256.177394151688
MDL:MFCD00274244
CID:376327
PubChem ID:688281
Update Time:2025-04-19

5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid
    • 2-Furancarboxylic acid,5-[3-(trifluoromethyl)phenyl]-
    • 5-(3-Trifluoromethylphenyl)Furan-2-Carboxylic Acid
    • 5-[3-(Trifluoromethyl)phenyl]-2-furoic acid
    • 5-[3-(trifluoromethyl)phenyl]furan-2-carboxylic acid
    • AKOS000117043
    • 54022-99-0
    • FT-0640211
    • 5-(3-trifluoromethylphenyl)furoic acid
    • 5-(3-trifluoromethyl-phenyl)-furan-2-carboxylic acid
    • BH-0425
    • 5-[3-(Trifluoromethyl)phenyl]-2-furancarboxylic acid
    • CHEMBL3924359
    • A829913
    • BB 0222502
    • Z55928808
    • 5-(3-trifluoromethylphenyl)-2-furoic acid
    • SCHEMBL1222870
    • DTXSID60350856
    • 5-[3-(Trifluoromethyl)phenyl]-2-furoic acid, 95%
    • 5-(3-Trifluoromethyl-phenyl)-furan-2-carboxyli c acid
    • 5-(3-(Trifluoromethyl)phenyl)-2-furoic acid
    • MFCD00274244
    • 5-[3-(trifluoromethyl)phenyl]furan-2-carboxylate
    • HMS1754K05
    • SB61101
    • EN300-07875
    • CS-0307808
    • 5-(3-Trifluoromethyl)phenyl)- 2-furoic acid
    • DB-008884
    • BBL005496
    • STK135080
    • MDL： MFCD00274244
    • Inchi： 1S/C12H7F3O3/c13-12(14,15)8-3-1-2-7(6-8)9-4-5-10(18-9)11(16)17/h1-6H,(H,16,17)
    • InChI Key： ADRFTNFHVKVATK-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C=1)C1=CC=C(C(=O)O)O1)(F)F

Computed Properties

  • Exact Mass: 256.03500
  • Monoisotopic Mass: 256.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 4
  • Topological Polar Surface Area: 53.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 199-205 °C (lit.)
  • Boiling Point: 367.3±42.0 °C at 760 mmHg
  • Flash Point: 175.9±27.9 °C
  • PSA: 50.44000
  • LogP: 3.66360
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26-S36
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid Pricemore >>

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